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Compound of Interest

Compound Name: Sdh-IN-17

Cat. No.: B15563294

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and experimental use

of Sdh-IN-17, a potent succinate dehydrogenase (SDH) inhibitor. The information is intended to

guide researchers in utilizing this compound for in vitro studies, particularly in the context of its

antifungal properties.

Physicochemical and Biological Properties
Sdh-IN-17 is a hydrazide-containing flavonol derivative that acts as a potent inhibitor of

succinate dehydrogenase (SDH), a key enzyme in both the tricarboxylic acid (TCA) cycle and

the electron transport chain.[1][2] Its inhibitory action disrupts cellular respiration and the

structural integrity of the cell membrane, leading to its antifungal effects.[1][2]

Data Presentation
A summary of the quantitative data for Sdh-IN-17 is presented in the table below for easy

reference and comparison.
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Parameter Value Species/System Reference

IC50 8.42 μM

Succinate

Dehydrogenase

(SDH)

[1][2]

EC50 0.170 µg/mL Rhizoctonia solani [1][2]

Molecular Weight 495.32 g/mol N/A [1]

Formula C24H19BrN2O5 N/A [1]

Signaling Pathway
Sdh-IN-17 exerts its inhibitory effect on succinate dehydrogenase (SDH), an enzyme complex

that plays a crucial role in cellular respiration. SDH is a component of both the Tricarboxylic

Acid (TCA) Cycle and the Electron Transport Chain (ETC). In the TCA cycle, SDH catalyzes the

oxidation of succinate to fumarate. In the ETC, it transfers electrons from succinate to the

ubiquinone pool. By inhibiting SDH, Sdh-IN-17 disrupts these fundamental energy-producing

pathways.
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Inhibition of Succinate Dehydrogenase by Sdh-IN-17.

Experimental Protocols
Solubilization of Sdh-IN-17
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Objective: To prepare a stock solution of Sdh-IN-17 for use in in vitro experiments.

Materials:

Sdh-IN-17 powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Procedure:

Based on the molecular weight of Sdh-IN-17 (495.32 g/mol ), calculate the mass required to

prepare a stock solution of the desired concentration (e.g., 10 mM).

Weigh the calculated amount of Sdh-IN-17 powder in a sterile microcentrifuge tube.

Add the appropriate volume of sterile DMSO to the tube to achieve the desired stock solution

concentration.

Vortex the solution until the Sdh-IN-17 is completely dissolved. Gentle warming may be

applied if necessary.

Store the stock solution at -20°C or -80°C for long-term storage. It is recommended to aliquot

the stock solution to avoid repeated freeze-thaw cycles.

In Vitro Antifungal Activity Assay against Rhizoctonia
solani
Objective: To determine the antifungal efficacy of Sdh-IN-17 against the mycelial growth of

Rhizoctonia solani.

Materials:

Sdh-IN-17 stock solution (in DMSO)

Rhizoctonia solani culture
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Potato Dextrose Agar (PDA) medium

Sterile petri dishes (90 mm)

Sterile cork borer (5 mm diameter)

Incubator

Procedure:

Prepare PDA medium according to the manufacturer's instructions and autoclave.

Cool the autoclaved PDA to 45-50°C.

Add the Sdh-IN-17 stock solution to the molten PDA to achieve the desired final

concentrations (e.g., a serial dilution to determine the EC50). Ensure the final DMSO

concentration is consistent across all plates, including the control (typically ≤ 0.5% v/v), to

minimize solvent effects.

Pour the PDA containing Sdh-IN-17 into sterile petri dishes and allow them to solidify. A

control plate containing only DMSO (at the same concentration as the treatment plates)

should also be prepared.

Using a sterile cork borer, cut a 5 mm mycelial disc from the edge of an actively growing R.

solani culture.

Place the mycelial disc, mycelium-side down, in the center of each PDA plate (both

treatment and control).

Seal the petri dishes with parafilm and incubate them at 25-28°C in the dark.

Monitor the mycelial growth daily. Once the mycelium in the control plate has reached the

edge of the plate, measure the diameter of the mycelial colony in all plates.

Calculate the percentage of growth inhibition for each concentration of Sdh-IN-17 using the

following formula:

Inhibition (%) = [(C - T) / C] x 100
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Where C is the average diameter of the mycelial colony on the control plate, and T is the

average diameter of the mycelial colony on the treatment plate.

The EC50 value can be determined by plotting the percentage of inhibition against the log of

the Sdh-IN-17 concentration and fitting the data to a dose-response curve.

Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the in vitro antifungal activity

of Sdh-IN-17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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